Cas no 1033693-17-2 (4-((1H-Imidazol-1-yl)methyl)piperidin-4-ol)

• Product Name: 4-((1H-Imidazol-1-yl)methyl)piperidin-4-ol
• CAS No: 1033693-17-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD10686633
• CID: 1087733
• PubChem ID: 28065123
• Update Time: 2025-11-05

4-((1H-Imidazol-1-yl)methyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Imidazol-1-yl)methyl)piperidin-4-ol
• 4-(1H-Imidazol-1-ylmethyl)-4-piperidinol
• MFCD10686633
• BS-39966
• 4-[(1H-imidazol-1-yl)methyl]piperidin-4-ol
• 4-Imidazol-1-ylmethyl-piperidin-4-ol
• LUDVFFBKGBACJW-UHFFFAOYSA-N
• AKOS006304807
• SCHEMBL1995858
• 4-(imidazol-1-ylmethyl)piperidin-4-ol
• DA-23001
• 1033693-17-2

• MDL： MFCD10686633
• Inchi： 1S/C9H15N3O/c13-9(1-3-10-4-2-9)7-12-6-5-11-8-12/h5-6,8,10,13H,1-4,7H2
• InChI Key： LUDVFFBKGBACJW-UHFFFAOYSA-N
• SMILES： OC1(CN2C=NC=C2)CCNCC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-((1H-Imidazol-1-yl)methyl)piperidin-4-ol

4-((1H-Imidazol-1-yl)methyl)piperidin-4-ol: A Comprehensive Overview

The compound CAS No. 1033693-17-2, also known as 4-((1H-imidazol-1-yl)methyl)piperidin-4-ol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule combines a piperidine ring, a six-membered saturated ring with one nitrogen atom, and an imidazole group, a five-membered aromatic ring with two nitrogen atoms. This combination makes it a versatile compound with promising applications in drug discovery, material science, and catalysis.

Recent studies have highlighted the importance of heterocyclic compounds like 4-((1H-imidazol-1-yl)methyl)piperidin-4-ol in the development of new pharmaceutical agents. The piperidine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. On the other hand, the imidazole group contributes to the molecule's aromaticity and electron-withdrawing properties, enhancing its stability and reactivity. These characteristics make this compound a valuable building block in medicinal chemistry.

In terms of synthesis, researchers have developed efficient methods to prepare 4-((1H-imidazol-1-yl)methyl)piperidin-4-ol. One common approach involves the reaction of imidazole derivatives with piperidine precursors under specific conditions. These methods often utilize catalytic systems to improve yield and selectivity, ensuring the production of high-quality compounds for further studies. The synthesis of this compound is not only straightforward but also scalable, making it suitable for large-scale production in industries.

The applications of CAS No. 1033693-17-2 are diverse and continue to expand as new research emerges. In the field of pharmacology, this compound has shown potential as a lead molecule for developing new drugs targeting various diseases. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative disorders such as Alzheimer's disease. Additionally, its role in catalysis has been explored, where it serves as a ligand or catalyst in organic reactions, enhancing reaction rates and selectivity.

One of the most exciting developments involving 4-((1H-imidazol-1-y)methyl)piperidin-4-ol is its application in green chemistry. Researchers have found that this compound can be used as a sustainable alternative to traditional catalysts, reducing the environmental impact of chemical processes. Its ability to function under mild conditions and recyclability make it an attractive option for eco-friendly industrial applications.

In conclusion, CAS No. 1033693-17-2, or 4-((1H-imidazol-1-yl)methyl)piperidin-4-ol, is a multifaceted compound with significant potential across various fields. Its unique structure, synthesis methods, and diverse applications highlight its importance in modern science and industry. As research continues to uncover new uses for this compound, its role in advancing technology and medicine is expected to grow even further.